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Compound of Interest

Compound Name: L-Proline-15N

Cat. No.: B15088719

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties and molecular structure of L-Proline-15N, a stable isotope-labeled variant of the
proteinogenic amino acid L-proline. This document is intended to serve as a valuable resource
for researchers, scientists, and professionals in drug development and related fields who utilize
labeled compounds in their work.

Chemical and Physical Properties

L-Proline-15N is a non-essential amino acid distinguished by the isotopic labeling of its
nitrogen atom with the heavy isotope 1°N. This substitution provides a valuable tool for various
analytical techniques, particularly in biomolecular Nuclear Magnetic Resonance (NMR)
spectroscopy, metabolism studies, and proteomics.[1] The key chemical and physical
properties of L-Proline-15N are summarized in the tables below for easy reference and
comparison.

Table 1: General Chemical Properties
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Property Value Reference(s)

Chemical Name L-Proline-t>N [2]
(S)-Pyrrolidine-2-carboxylic

Synonyms acid-**N, (-)-2- [1][3]
Pyrrolidinecarboxylic acid-°N

CAS Number 59681-31-1 [2][4]

Molecular Formula CsHo>NO2 [4]

Molecular Weight 116.12 g/mol [1][4]

Isotopic Purity =95 atom % °N [4]

Chemical Purity >98% [1114]

Mass Shift M+1 [4]

. OC(=0)

SMILES String [4]
[C@@H]1CCC[15NH]1
ONIBWKKTOPOVIA-

InChl Key [4]
JGTYJTGKSA-N

Table 2: Physical Characteristics

Property Value Reference(s)
White to off-white powder or

Appearance [3]
crystals

Melting Point 228 °C (decomposes) [4]

Optical Activity

[0]25/D -86.0°, ¢ = 2 in H20

[4]

Storage Temperature

Refrigerated (+2°C to +8°C),
protected from light

[1]

Molecular Structure
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L-Proline possesses a unique cyclic structure, making it the only proteinogenic amino acid with
a secondary amine. This rigid five-membered ring significantly influences the secondary
structure of proteins.[5] The nitrogen atom, labeled with >N in this variant, is part of this
pyrrolidine ring.

Synthesis of L-Proline-15N

L-Glutamic Acid-15N RinglGlostie L-5-Oxoproline-15N iiliionation Thioamide Intermediate Redliction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.acs.org/molecule-of-the-week/archive/p/proline.html
https://www.benchchem.com/product/b15088719?utm_src=pdf-body-img
https://www.benchchem.com/product/b15088719?utm_src=pdf-custom-synthesis
https://isotope.com/amino-acids/protected-amino-acids/l-proline-15n-nlm-835-05
https://isotope-science.alfa-chemistry.com/product/l-proline-15n-cas-59681-31-1-492978.html
https://www.sigmaaldrich.com/US/en/product/aldrich/608114
https://www.sigmaaldrich.com/US/en/product/aldrich/608998
https://www.acs.org/molecule-of-the-week/archive/p/proline.html
https://www.benchchem.com/product/b15088719#l-proline-15n-chemical-properties-and-molecular-structure
https://www.benchchem.com/product/b15088719#l-proline-15n-chemical-properties-and-molecular-structure
https://www.benchchem.com/product/b15088719#l-proline-15n-chemical-properties-and-molecular-structure
https://www.benchchem.com/product/b15088719#l-proline-15n-chemical-properties-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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